The modification of Pd core–silica shell catalysts by functional molecules (KBr, CTAB, SC) and their application to the direct synthesis of hydrogen peroxide from hydrogen and oxygen

Catalysis Science & Technology Pub Date: 2017-02-24 DOI: 10.1039/C7CY00105C

Abstract

Pd core–silica shell catalysts (PdX@SiO2, X = KBr, CTAB, SC) were prepared with and without the addition of three different functional molecules, potassium bromide (KBr), cetyltrimethyl ammonium bromide (CTAB) and sodium citrate dihydrate (SC), by the reverse micelle method, and then characterized by TEM, XRD, EDS, XPS and N2 adsorption/desorption. Results showed that the addition of functional molecules decreased the Pd particle size of the catalysts, and Br of KBr and CTAB were selectively adsorbed on the surface of Pd particles. Among the prepared catalysts, the catalyst PdKBr@SiO2 had the highest H2O2 selectivity (98%) and productivity (716 mmol gPd−1 h−1). Compared with the catalyst Pd@SiO2 prepared without any additional functional molecules, whose H2O2 selectivity and productivity were 26% and 396 mmol gPd−1 h−1, respectively, the H2O2 selectivity and productivity of the catalyst PdKBr@SiO2 were 277% and 81% higher, respectively, than those of the catalyst Pd@SiO2. The reason for this was that the Br of KBr can be easily selectively adsorbed on the coordinatively unsaturated sites of the Pd particle surface, which could decrease the energy of the Pd surface and restrain side reactions by inhibiting the O–O bond cleavage of O2 and H2O2. And the catalyst PdKBr@SiO2 has better stability and recyclability than the conventional supported catalyst Pd/SiO2. In contrast, the catalyst PdSC@SiO2 had the lowest H2O2 selectivity (23%) and productivity (395 mmol gPd−1 h−1) because the catalyst PdSC@SiO2 prepared with the functional molecule SC and without Br had the smallest Pd particle size, which can lead to more coordinatively unsaturated sites and increase side reactions.

Graphical abstract: The modification of Pd core–silica shell catalysts by functional molecules (KBr, CTAB, SC) and their application to the direct synthesis of hydrogen peroxide from hydrogen and oxygen
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